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Compound of Interest

Compound Name: Boc-hyp-otbu

Cat. No.: B558404 Get Quote

Technical Guide on the Safe Handling of Boc-
Hyp-OtBu
Chemical Identifier: (2S,4R)-1-(tert-butoxycarbonyl)-4-(tert-butoxy)pyrrolidine-2-carboxylic acid

Abbreviation: Boc-Hyp-OtBu CAS Number: 76150-73-3 Molecular Formula: C₁₈H₃₃NO₅

Disclaimer: A specific Safety Data Sheet (SDS) for Boc-Hyp-OtBu (CAS 76150-73-3) is not

readily available in the public domain. The following guide has been compiled based on safety

data for structurally similar protected amino acid derivatives, such as various Boc-protected

proline analogs. This information should be used as a general guideline, and a comprehensive

risk assessment should be conducted by qualified personnel before handling this chemical.

Section 1: Hazard Identification and Classification
While not typically classified as a hazardous substance, Boc-Hyp-OtBu and similar

compounds may pose risks under certain conditions. The primary hazards are associated with

irritation upon contact or inhalation.

Potential Hazards:

Eye Irritation: May cause serious eye irritation.[1][2]

Skin Irritation: May cause skin irritation upon prolonged or repeated contact.[1][2]
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Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[1][3]

Based on analogous compounds, Boc-Hyp-OtBu is not considered a significant fire risk under

standard laboratory conditions.[4]

Section 2: Physical and Chemical Properties
Quantitative data for Boc-Hyp-OtBu is limited. The following table includes properties of the

closely related compound Boc-Hyp-OH.

Property Data (for Boc-Hyp-OH) Source

Molecular Weight 231.25 g/mol [5][6]

Melting Point 123-127 °C [5][6]

Appearance White to off-white powder/solid General

Solubility
Soluble in various organic

solvents
General

Flash Point Not applicable [5][6]

Section 3: Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and maintain the

integrity of the compound.

3.1 Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust.[3]

Ensure that an eyewash station and safety shower are readily accessible.[7]

3.2 Personal Protective Equipment (PPE): A summary of recommended PPE is provided in the

table below.
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Protection Type Specification Source

Eye/Face Protection
Safety glasses with side-

shields or goggles.
[4][5][6]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile). Lab coat.
[4][3][5][6]

Respiratory Protection

For operations generating

significant dust, use a NIOSH-

approved N95 dust mask or

higher.

[4][3][5][6]

3.3 Handling Precautions:

Avoid contact with skin and eyes.[4]

Avoid the formation and inhalation of dust.[4][3]

Wash hands thoroughly after handling.[1][3]

Keep away from heat and sources of ignition.[3]

3.4 Storage Conditions:

Keep the container tightly closed.[4][3]

Store in a dry, cool, and well-ventilated place.[7] Some similar compounds recommend

refrigeration (e.g., below 5°C).[3]

Incompatible Materials: Avoid strong oxidizing agents, strong acids, and strong bases.

Section 4: Experimental Protocols and Emergency
Procedures
4.1 Standard Handling Workflow: The following diagram illustrates a standard workflow for

handling Boc-Hyp-OtBu in a laboratory setting.
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Diagram 1: Standard Laboratory Handling Workflow
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Diagram 1: Standard Laboratory Handling Workflow
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4.2 First-Aid Measures:

Exposure Route First-Aid Protocol Source

Inhalation

Move the person to fresh air. If

breathing is difficult, provide

artificial respiration.

[3]

Skin Contact

Wash off immediately with

soap and plenty of water.

Remove contaminated

clothing.

[3]

Eye Contact

Rinse immediately and

thoroughly with plenty of water

for at least 15 minutes, holding

the eyelids open. Remove

contact lenses if present and

easy to do. Seek medical

attention.

[4]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person.

[3]

4.3 Spill Response: In the event of a spill, follow the procedures outlined in the decision tree

below.
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Diagram 2: Spill Response Decision Tree
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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